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Compound of Interest

Compound Name: 1-Iodo-3-methylcyclohexane

Cat. No.: B2814606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-iodo-3-methylcyclohexane, a

versatile alkyl halide building block in organic synthesis. The document details its chemical

identity, physical properties, synthesis methodologies, and reactivity, with a focus on its

application in constructing more complex molecular architectures.

Chemical Identification and Properties
1-Iodo-3-methylcyclohexane is a cyclic organic compound with the iodine atom and the

methyl group at positions 1 and 3 of the cyclohexane ring, respectively. Due to the presence of

two stereocenters, it can exist as different stereoisomers.

Table 1: Chemical Identifiers for 1-Iodo-3-methylcyclohexane and its Isomers
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Identifier Value

Chemical Name 1-Iodo-3-methylcyclohexane

General CAS Number 89894-77-9[1][2][3]

cis-Isomer CAS Number 66922-06-3[4][5]

(1R,3S)-Isomer CAS Number
Not explicitly found, but related stereoisomers

are cataloged.[6]

Molecular Formula C₇H₁₃I[1][2][7]

Molecular Weight 224.08 g/mol [1][8]

Canonical SMILES CC1CCCC(C1)I[1][3]

InChI
InChI=1S/C7H13I/c1-6-3-2-4-7(8)5-6/h6-7H,2-

5H2,1H3[3][7]

InChIKey ZQUIJUNLTMQRAA-UHFFFAOYSA-N[3][7]

Table 2: Physical and Chemical Properties of 1-Iodo-3-methylcyclohexane

Property Value

Density ~1.52 g/cm³[8]

Boiling Point ~202.1 °C at 760 mmHg[8]

Vapor Pressure 0.423 mmHg at 25°C[2]

Topological Polar Surface Area 0 Å²

Complexity 70.8[3]

Undefined Atom Stereocenter Count 2[3]

Synthesis of 1-Iodo-3-methylcyclohexane
A common method for the synthesis of 1-iodo-3-methylcyclohexane involves the conversion

of the corresponding alcohol, 3-methylcyclohexanol.
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Experimental Protocol: Conversion of 3-
Methylcyclohexanol to 1-Iodo-3-methylcyclohexane
This protocol is based on a general method for converting secondary alcohols to iodides using

triphenylphosphine and iodine.

Materials:

3-methylcyclohexanol

Triphenylphosphine (PPh₃)

Iodine (I₂)

1-methyl-1H-imidazole

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-

methylcyclohexanol, triphenylphosphine, and 1-methyl-1H-imidazole in dichloromethane at 0

°C.[5]

Slowly add a solution of iodine in dichloromethane to the reaction mixture at 0 °C.[5]

Allow the reaction to stir at 0 °C for 4 hours.[5]
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate

solution to remove excess iodine.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using hexane as the

eluent to yield 1-iodo-3-methylcyclohexane.

Reactants

Reaction & Workup Product

3-methylcyclohexanol

Reaction at 0°CPPh3 / I2 / Imidazole

DCM

Quench with Na2S2O3 Extraction & Washing Drying (MgSO4) Column Chromatography 1-Iodo-3-methylcyclohexane

Click to download full resolution via product page

Synthesis workflow for 1-Iodo-3-methylcyclohexane.

Reactivity and Applications
1-Iodo-3-methylcyclohexane is a valuable intermediate in organic synthesis, primarily due to

the good leaving group ability of the iodide atom. This facilitates nucleophilic substitution (Sₙ1

and Sₙ2) and elimination reactions.[8]
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Nucleophilic Substitution Reactions
The compound can undergo Sₙ2 reactions with various nucleophiles to introduce the 3-

methylcyclohexyl moiety into target molecules. For instance, reaction with an alkoxide would

yield the corresponding ether via a Williamson ether synthesis-type reaction.

Elimination Reactions
Similar to other alkyl halides, 1-iodo-3-methylcyclohexane can undergo elimination reactions

to form alkenes. The regioselectivity of the elimination (Zaitsev vs. Hofmann product) can be

influenced by the steric bulk of the base used. For the related compound, 1-iodo-1-

methylcyclohexane, treatment with a small, unhindered base like sodium ethoxide favors the

more substituted Zaitsev product (1-methylcyclohexene).[9][10] Conversely, a bulky base such

as potassium tert-butoxide favors the less substituted Hofmann product

(methylenecyclohexane).[9][10]

Products

1-Iodo-1-methylcyclohexane
(Illustrative Example)

Zaitsev Product
(1-methylcyclohexene)

Small Base
(e.g., NaOEt)

Hofmann Product
(methylenecyclohexane)

Bulky Base
(e.g., t-BuOK)

Click to download full resolution via product page

Regioselectivity in elimination reactions.

Spectroscopic Data
Spectroscopic data is crucial for the characterization of 1-iodo-3-methylcyclohexane.

¹³C NMR: The ¹³C NMR spectrum for both cis- and trans-1-iodo-3-methylcyclohexane has

been reported and is available in spectral databases.[7][11] This data is essential for

distinguishing between the different stereoisomers.
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Safety and Handling
Detailed safety and handling information, including GHS classification and precautionary

statements, is not readily available in the searched literature.[3] As with all alkyl iodides, this

compound should be handled with care in a well-ventilated fume hood, wearing appropriate

personal protective equipment (gloves, safety glasses, and a lab coat). Alkyl iodides can be

lachrymatory and are generally considered to be irritants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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